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Compound of Interest

Compound Name: YM-750

Cat. No.: B180648 Get Quote

Application Notes and Protocols: YM-750
For Researchers, Scientists, and Drug Development Professionals

Abstract
YM-750 is a potent and selective inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT), an

enzyme crucial for the esterification and intracellular storage of cholesterol.[1][2] This document

provides detailed application notes on the solubility of YM-750 and a comprehensive protocol

for the preparation of stock solutions to ensure accurate and reproducible experimental

outcomes. Additionally, it outlines the known signaling pathway affected by YM-750.

YM-750: Chemical Properties
Property Value

Chemical Name
1-((9H-fluoren-2-yl)methyl)-1-cycloheptyl-3-

mesitylurea[3]

CAS Number 138046-43-2[1]

Molecular Formula C₃₁H₃₆N₂O[1]

Molecular Weight 452.63 g/mol [1]

Purity ≥98%[1]
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Solubility of YM-750
The solubility of YM-750 is a critical factor for its use in in vitro and in vivo studies. Based on

available data, the solubility of YM-750 in common laboratory solvents is summarized below.

Solvent Solubility

DMSO < 45.26 mg/mL[3]

Ethanol Insoluble[3]

Note: It is recommended to perform preliminary solubility tests to confirm the optimal solvent

and concentration for your specific experimental conditions.

Preparation of YM-750 Stock Solutions
This protocol provides a standardized procedure for the preparation of YM-750 stock solutions.

Adherence to this protocol is essential for maintaining the integrity and activity of the

compound.

Materials
YM-750 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol
Pre-weighing Preparation: Before opening, bring the vial of YM-750 powder to room

temperature to prevent condensation.
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Weighing: Accurately weigh the desired amount of YM-750 powder using an analytical

balance in a chemical fume hood.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the YM-750 powder to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve

4.526 mg of YM-750 in 1 mL of DMSO.

Cap the tube/vial securely.

Solubilization: Vortex the solution thoroughly for several minutes until the YM-750 is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution,

but avoid excessive heat.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.

Store the desiccated compound at -20°C.[2] It is not recommended to store the solution for

long periods; it should be used as soon as possible after preparation.[3]

Calculating Stock Solution Volume
To calculate the required volume of solvent for a desired stock solution concentration, use the

following formula:

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

Signaling Pathway of YM-750
YM-750 functions as an inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT). In

adrenocortical cells, this inhibition has been shown to suppress aldosterone secretion.

Specifically, YM-750 inhibits the expression of the aldosterone synthase gene (CYP11B2) that

is induced by membrane depolarization (e.g., by KCl stimulation). Interestingly, it does not

affect CYP11B2 expression stimulated by angiotensin II or forskolin.[4]
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YM-750 Signaling Pathway in Adrenocortical Cells
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Workflow for YM-750 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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